1,3-dimethyl-8-(trifluoromethyl)-3,7-dihydro-1H-purine-2,6-dione
Cat. No. B8783965
Key on ui cas rn:
57281-12-6
M. Wt: 248.16 g/mol
InChI Key: XCONVVMFMNKACC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07884202B2
Procedure details
0.18 g (1.0 mmol) of theophylline was weighed and placed in a 50 ml two-neck flask equipped with a magnetic rotor and the atmosphere in the flask was replaced with argon. The following materials were added thereinto: 2.0 ml of dimethyl sulfoxide, 2.0 ml of a 1N dimethyl sulfoxide solution of sulfuric acid, 1.0 ml of a 3.0 mol/l dimethyl sulfoxide solution of trifluoromethyl iodide, 0.2 ml of a 30% hydrogen peroxide aqueous solution and 0.3 ml of a 1.0 mol/l aqueous solution of iron (II) sulfate. The mixture was stirred at 40 to 50° C. for 20 minutes and then the resulting solution was cooled to room temperature. Formation of 8-trifluoromethyltheophylline (19F-NMR yield: 48%) was confirmed by 19F-NMR with 2,2,2-trifluoroethanol as an internal standard. 8-Trifluoromethyltheophylline was obtained as a white solid (0.086 g, yield: 35%) by column chromatography.
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
iron (II) sulfate
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Six
Yield
48%
Identifiers
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REACTION_CXSMILES
|
[N:1]1([C:12](=[O:13])[C:11]2[NH:10][CH:9]=[N:8][C:7]=2[N:5]([CH3:6])[C:3]1=[O:4])[CH3:2].S(=O)(=O)(O)O.[F:19][C:20](I)([F:22])[F:21].OO>S([O-])([O-])(=O)=O.[Fe+2].CS(C)=O>[F:19][C:20]([F:22])([F:21])[C:9]1[NH:10][C:11]2[C:12](=[O:13])[N:1]([CH3:2])[C:3](=[O:4])[N:5]([CH3:6])[C:7]=2[N:8]=1 |f:4.5|
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Inputs
Step One
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Name
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Quantity
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0.18 g
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Type
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reactant
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Smiles
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N1(C)C(=O)N(C)C=2N=CNC2C1=O
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
S(O)(O)(=O)=O
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Step Three
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Name
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
FC(F)(F)I
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
|
OO
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Step Five
[Compound]
|
Name
|
aqueous solution
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
Step Six
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Name
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iron (II) sulfate
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Quantity
|
0 (± 1) mol
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Type
|
catalyst
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Smiles
|
S(=O)(=O)([O-])[O-].[Fe+2]
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Step Seven
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
CS(=O)C
|
Step Eight
|
Name
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
CS(=O)C
|
Step Nine
|
Name
|
|
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Quantity
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2 mL
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Type
|
solvent
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Smiles
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CS(=O)C
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
45 (± 5) °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred at 40 to 50° C. for 20 minutes
|
|
Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
placed in a 50 ml two-neck flask
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CUSTOM
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Type
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CUSTOM
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|
Details
|
equipped with a magnetic rotor
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ADDITION
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Type
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ADDITION
|
|
Details
|
The following materials were added
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the resulting solution was cooled to room temperature
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Outcomes
Product
Details
Reaction Time |
20 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
FC(C1=NC=2N(C(N(C)C(C2N1)=O)=O)C)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 48% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
